N-(3-ethoxyspiro[3.5]nonan-1-yl)-2-pyridin-3-yloxypropanamide

• IUPAC Name: N-(3-ethoxyspiro[3.5]nonan-1-yl)-2-pyridin-3-yloxypropanamide
• InChI: InChI=1S/C19H28N2O3/c1-3-23-17-12-16(19(17)9-5-4-6-10-19)21-18(22)14(2)24-15-8-7-11-20-13-15/h7-8,11,13-14,16-17H,3-6,9-10,12H2,1-2H3,(H,21,22)
• InChI Key: HXHSZIAXRVWUGN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CC(C12CCCCC2)NC(=O)C(C)OC3=CN=CC=C3
• Molecular Formula: C19H28N2O3
• Molecular Weight: 332.4 g/mol

Description

N-(3-ethoxyspiro[35]nonan-1-yl)-2-pyridin-3-yloxypropanamide is a complex organic compound characterized by its unique spirocyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-ethoxyspiro[35]nonan-1-yl)-2-pyridin-3-yloxypropanamide typically involves multiple steps, starting from readily available precursorsThe reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to scale up the process. This includes the use of continuous flow reactors and automated systems to maintain consistent reaction conditions and improve efficiency .

Chemical Reactions Analysis

Types of Reactions

N-(3-ethoxyspiro[3.5]nonan-1-yl)-2-pyridin-3-yloxypropanamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This can be used to alter the oxidation state of the compound.

Substitution: This reaction can replace one functional group with another, potentially altering the compound’s properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions typically involve controlled temperatures and pH to ensure the desired reaction pathway .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce new functional groups .

Scientific Research Applications

N-(3-ethoxyspiro[3.5]nonan-1-yl)-2-pyridin-3-yloxypropanamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It may be studied for its potential biological activity, including interactions with enzymes or receptors.

Medicine: Research may explore its potential as a therapeutic agent for various diseases.

Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-(3-ethoxyspiro[3.5]nonan-1-yl)-2-pyridin-3-yloxypropanamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to a cascade of biochemical events. The exact pathways involved depend on the specific application and the biological context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include:

• N-{3-ethoxyspiro[3.5]nonan-1-ylidene}hydroxylamine
• 3-ethoxyspiro[3.5]nonan-1-one
• 3-({3-ethoxyspiro[3.5]nonan-1-yl}amino)-N-ethylpropanamide

Uniqueness

N-(3-ethoxyspiro[3.5]nonan-1-yl)-2-pyridin-3-yloxypropanamide is unique due to its specific spirocyclic structure combined with the pyridin-3-yloxypropanamide moiety. This combination imparts distinct chemical and biological properties, making it a valuable compound for research and development.